N-benzyl-2-[4-(4-methylphenyl)-1-oxophthalazin-2(1H)-yl]acetamide

• IUPAC Name: N-benzyl-2-[4-(4-methylphenyl)-1-oxophthalazin-2-yl]acetamide
• InChI: InChI=1S/C24H21N3O2/c1-17-11-13-19(14-12-17)23-20-9-5-6-10-21(20)24(29)27(26-23)16-22(28)25-15-18-7-3-2-4-8-18/h2-14H,15-16H2,1H3,(H,25,28)
• InChI Key: KCIONAHOKNQTCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C3=CC=CC=C32)CC(=O)NCC4=CC=CC=C4
• Molecular Formula: C24H21N3O2
• Molecular Weight: 383.4 g/mol

Description

N-benzyl-2-[4-(4-methylphenyl)-1-oxophthalazin-2(1H)-yl]acetamide is a complex organic compound with a unique structure that includes a benzyl group, a methylphenyl group, and an oxophthalazinyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-2-[4-(4-methylphenyl)-1-oxophthalazin-2(1H)-yl]acetamide typically involves multi-step organic reactions. One common method includes the reaction of benzylamine with 4-methylbenzoyl chloride to form an intermediate, which is then reacted with phthalic anhydride under specific conditions to yield the final product. The reaction conditions often involve the use of solvents like dichloromethane and catalysts such as triethylamine to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-benzyl-2-[4-(4-methylphenyl)-1-oxophthalazin-2(1H)-yl]acetamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, where the benzyl or methylphenyl groups can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-benzyl-2-[4-(4-methylphenyl)-1-oxophthalazin-2(1H)-yl]acetamide has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a candidate for drug development due to its unique structure and potential therapeutic effects.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-benzyl-2-[4-(4-methylphenyl)-1-oxophthalazin-2(1H)-yl]acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-benzyl-2-(4-methylphenyl)acetamide
• N-benzyl-2-[(4-methylphenyl)sulfonyl]acetamide

Uniqueness

N-benzyl-2-[4-(4-methylphenyl)-1-oxophthalazin-2(1H)-yl]acetamide is unique due to its oxophthalazinyl moiety, which imparts distinct chemical and biological properties